Cas no 21856-74-6 (Cyclooctanone,2,8-bis(phenylmethylene)-)

• Product Name: Cyclooctanone,2,8-bis(phenylmethylene)-
• CAS No: 21856-74-6
• MF: C₂₂H₂₂O
• MW: 302.409486293793
• CID: 283878
• PubChem ID: 6439695
• Update Time: 2025-04-19

Cyclooctanone,2,8-bis(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanone,2,8-bis(phenylmethylene)-
• 2,8-dibenzylidenecyclooctan-1-one
• 2,8-Dibenzylidenecyclooctanone
• Cyclooctanone, 2,8-bis(phenylmethylene)-
• 21856-74-6

• Inchi： 1S/C22H22O/c23-22-20(16-18-10-4-1-5-11-18)14-8-3-9-15-21(22)17-19-12-6-2-7-13-19/h1-2,4-7,10-13,16-17H,3,8-9,14-15H2/b20-16+,21-17+
• InChI Key： CYSNTYNRDDKJBV-NWILIBCHSA-N
• SMILES： O=C1/C(=C/C2C=CC=CC=2)/CCCCC/C/1=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 302.16716
• Monoisotopic Mass: 302.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.103
• Boiling Point: 493.7°Cat760mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.636
• PSA: 17.07